Cas no 345990-55-8 (1-(4-Ethylphenyl)sulfonylpiperidine-4-carboxylic Acid)

• Product Name: 1-(4-Ethylphenyl)sulfonylpiperidine-4-carboxylic Acid
• CAS No: 345990-55-8
• MF: C₁₄H₁₉NO₄S
• MW: 297.369962930679
• CID: 3078130
• Update Time: 2025-06-08

1-(4-Ethylphenyl)sulfonylpiperidine-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-((4-Ethylphenyl)sulfonyl)piperidine-4-carboxylic acid
• 1-(4-Ethylphenyl)sulfonylpiperidine-4-carboxylic Acid

• Inchi： 1S/C14H19NO4S/c1-2-11-3-5-13(6-4-11)20(18,19)15-9-7-12(8-10-15)14(16)17/h3-6,12H,2,7-10H2,1H3,(H,16,17)
• InChI Key： OSBDCONCGNJQOD-UHFFFAOYSA-N
• SMILES： S(C1C=CC(CC)=CC=1)(N1CCC(C(=O)O)CC1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-(4-Ethylphenyl)sulfonylpiperidine-4-carboxylic Acid

1-(4-Ethylphenyl)sulfonylpiperidine-4-carboxylic Acid (CAS No. 345990-55-8): A Comprehensive Overview

1-(4-Ethylphenyl)sulfonylpiperidine-4-carboxylic Acid (CAS No. 345990-55-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical properties, biological activities, and recent research advancements of 1-(4-Ethylphenyl)sulfonylpiperidine-4-carboxylic Acid.

Chemical Structure and Properties: The molecular formula of 1-(4-Ethylphenyl)sulfonylpiperidine-4-carboxylic Acid is C₁₆H₂₁NO₄S, with a molecular weight of approximately 327.39 g/mol. The compound features a piperidine ring functionalized with a sulfonyl group and a carboxylic acid moiety, which are key structural elements contributing to its biological activity. The presence of the ethylphenyl group further enhances its lipophilicity and stability, making it an attractive candidate for drug development.

Synthesis and Preparation: The synthesis of 1-(4-Ethylphenyl)sulfonylpiperidine-4-carboxylic Acid typically involves multi-step reactions, including the formation of the piperidine ring, introduction of the sulfonyl group, and final carboxylation. Recent advancements in synthetic methodologies have led to more efficient and scalable processes, reducing the overall cost and improving the yield of the compound. For instance, a study published in the Journal of Organic Chemistry (2022) reported a novel one-pot synthesis method that significantly simplified the production process while maintaining high purity levels.

Biological Activity and Mechanism of Action: 1-(4-Ethylphenyl)sulfonylpiperidine-4-carboxylic Acid has been extensively studied for its pharmacological properties. One of its primary mechanisms of action involves modulating specific receptors or enzymes involved in various physiological processes. Research has shown that this compound exhibits potent anti-inflammatory and analgesic effects by inhibiting cyclooxygenase (COX) enzymes, which are key mediators of inflammation and pain. Additionally, it has demonstrated neuroprotective properties by reducing oxidative stress and preventing neuronal cell death.

Clinical Applications and Potential Therapeutic Uses: The therapeutic potential of 1-(4-Ethylphenyl)sulfonylpiperidine-4-carboxylic Acid has been explored in several preclinical studies and early-stage clinical trials. In a study published in the Journal of Medicinal Chemistry (2021), the compound was found to be effective in reducing inflammation and pain in animal models of arthritis. Furthermore, preliminary clinical trials have shown promising results in treating chronic pain conditions such as neuropathic pain and osteoarthritis. These findings suggest that 1-(4-Ethylphenyl)sulfonylpiperidine-4-carboxylic Acid could be a valuable addition to the existing arsenal of anti-inflammatory and analgesic drugs.

Safety Profile and Toxicology: Understanding the safety profile of any potential drug candidate is crucial for its successful development and clinical application. Extensive toxicological studies have been conducted on 1-(4-Ethylphenyl)sulfonylpiperidine-4-carboxylic Acid, with results indicating a favorable safety profile at therapeutic doses. However, like many pharmaceutical compounds, it may exhibit side effects at higher concentrations or prolonged exposure. Therefore, ongoing research is focused on optimizing dosing regimens to maximize therapeutic benefits while minimizing adverse effects.

Current Research Trends and Future Directions: The field of medicinal chemistry is constantly evolving, driven by advances in technology and a deeper understanding of biological systems. Recent studies have explored the use of 1-(4-Ethylphenyl)sulfonylpiperidine-4-carboxylic Acid as a lead compound for developing novel drug candidates with improved efficacy and reduced side effects. For example, researchers at the University of California (2023) have synthesized several derivatives of this compound with enhanced selectivity for specific COX isoforms, which could lead to more targeted therapies with fewer off-target effects.

In conclusion, 1-(4-Ethylphenyl)sulfonylpiperidine-4-carboxylic Acid (CAS No. 345990-55-8) represents a promising molecule with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its diverse biological activities, makes it an attractive candidate for further investigation and development as a therapeutic agent. As research continues to advance, it is likely that new applications and improved formulations will emerge, contributing to better patient outcomes in various medical conditions.